Experimental and computational studies on the effects of C(2) methylation on the properties and gas separation performance of polyimide-ionene membranes†
RSC Applied Polymers Pub Date: 2023-09-06 DOI: 10.1039/D3LP00092C
Abstract
As methylation of the imidazolium C(2) position is known to affect the intermolecular properties of ionic liquids (ILs), polyimide (PI)-ionenes were designed to determine what effects the presence of a C(2)–Me group might have on the properties and membrane performance characteristics relative to analogous PI-ionenes with a C(2)–H group. A commonly used IL (1-butyl-3-methylimidazolium bistriflimide, [C4mim][Tf2N]) was added to the synthesized polymers which formed homogeneous PI-ionene + IL composites that were amenable to the formation of flexible films suitable for membrane testing. The gas permeation behaviors of the resultant membranes were measured for H2, CO2, N2, and CH4. The 6FDA-containing PI-ionene exhibited greater gas permeabilities than the PMDA-containing material, while both materials exhibited comparable selectivity for CO2 relative to other gases. The permeability–selectivity relationships were visualized on Robeson plots, and these PI-ionene membranes were comparable to other ionene and poly(IL) materials. Molecular dynamics (MD) simulations and quantum mechanics (QM) calculations were performed on the C(2)–H and C(2)–Me monomeric units to determine their conformations and other structural properties. The results obtained are useful in the further development of ionene polymers for gas separation membranes.
Recommended Literature
- [1] Loss of water from protonated polyglycines: interconversion and dissociation of the product imidazolone ions†
- [2] Low-concentration donor-doped LiCoO2 as a high performance cathode material for Li-ion batteries to operate between −10.4 and 45.4 °C†
- [3] Effective procedures for the determination of As, Cd, Cu, Fe, Hg, Mg, Mn, Ni, Pb, Se, Th, Zn, U and rare earth elements in plants and foodstuffs†
- [4] Chemical speciation and partitioning of trace metals (Cd, Co, Cu, Ni, Pb) in the lower Athabasca river and its tributaries (Alberta, Canada)†
- [5] The preparation of organically functionalised chromium and nickel
- [6] Growth and properties of a noncentrosymmetric polyphosphate CsLa(PO3)4 crystal with deep-ultraviolet transparency
- [7] On the use and influence of electron-blocking interlayers in polymer light-emitting diodes
- [8] Two-dimensional quadratic Weyl points, nodal loops, and spin–orbit Dirac points in PtS, PtSe, and PtTe monolayers
- [9] Mercury mediated DNA–Au/Ag nanocluster ensembles to generate a gray code encoder for biocomputing†
- [10] Advanced hydrogen storage alloys for Ni/MH rechargeable batteries
Journal Name：RSC Applied Polymers
Research Products
-
CAS no.: 113435-99-7
-
CAS no.: 131896-42-9
-
CAS no.: 14517-44-3
